Cas no 300356-14-3 ((R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid)

• Product Name: (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid
• CAS No: 300356-14-3
• MF: C₁₅H₁₉ClO₄S
• MW: 330.826962709427
• CID: 4797521
• Update Time: 2025-10-29

(R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-CHLORO-4-(METHYLSULFONYL)PHENYL)-3-CYCLOPENTYLPROPANOIC ACID
• (2R)-2-(3-chloro-4-methylsulfonylphenyl)-3-cyclopentylpropanoic acid
• 2(R)-(3-chloro-4-methanesulfonyl-phenyl)-3-cyclopentyl -propionic acid
• 2(R)-(3-chloro-4-methanesulfonyl-phenyl)-3-cyclopentyl-propionic acid
• 2(R)-(3chloro-4-methanesulfonyl-phenyl)-3-cyclopentyl-propionic acid
• (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid

• Inchi： 1S/C15H19ClO4S/c1-21(19,20)14-7-6-11(9-13(14)16)12(15(17)18)8-10-4-2-3-5-10/h6-7,9-10,12H,2-5,8H2,1H3,(H,17,18)/t12-/m1/s1
• InChI Key： NVODVFUXRXQBQK-GFCCVEGCSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](C(=O)O)CC1CCCC1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 465
• XLogP3: 3.8
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid

Comprehensive Overview of (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid (CAS No. 300356-14-3)

(R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid (CAS No. 300356-14-3) is a chiral organic compound with significant potential in pharmaceutical research and development. This compound features a unique structural framework, combining a cyclopentylpropanoic acid backbone with a chloro-methylsulfonylphenyl moiety, which contributes to its distinct chemical and biological properties. Researchers are increasingly interested in this molecule due to its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine and drug discovery.

The chiral center in (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid plays a critical role in its stereoselective interactions with biological targets. This specificity is particularly relevant in the context of enzyme inhibition and receptor modulation, areas that are heavily explored in modern therapeutics. The presence of the methylsulfonyl group enhances the compound's solubility and bioavailability, making it a promising candidate for oral drug formulations. These attributes have sparked discussions in scientific forums about its potential as a lead compound for next-generation anti-inflammatory agents.

From a synthetic chemistry perspective, CAS No. 300356-14-3 presents intriguing challenges and opportunities. The chloro and methylsulfonyl substituents on the phenyl ring require precise functionalization strategies, often involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. Recent advancements in asymmetric synthesis have enabled more efficient production of the (R)-enantiomer, addressing the growing demand for enantiopure pharmaceuticals. This aligns with the pharmaceutical industry's focus on green chemistry and sustainable manufacturing processes.

In the realm of drug discovery, (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid has garnered attention for its potential role in modulating PPAR (Peroxisome Proliferator-Activated Receptor) pathways. PPARs are nuclear receptors that regulate lipid metabolism and glucose homeostasis, making them attractive targets for treating metabolic syndromes. Preliminary studies suggest that this compound may exhibit selective binding affinity, a topic frequently searched by researchers investigating type 2 diabetes and obesity-related therapies.

The physicochemical properties of 300356-14-3, including its logP and pKa values, have been extensively characterized to evaluate its drug-likeness. These parameters are crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Computational modeling studies have further explored its molecular docking potential with various biological targets, a methodology that has gained traction with the rise of AI-driven drug design. Such analyses are frequently queried in academic and industrial research databases.

Quality control and analytical characterization of (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid typically involve advanced techniques such as HPLC, LC-MS, and chiral separation methods. These procedures ensure the compound's purity and enantiomeric excess, which are critical for regulatory compliance and clinical applications. The growing emphasis on quality by design (QbD) in pharmaceutical manufacturing has made these analytical protocols a hot topic in recent publications and conference proceedings.

As the scientific community continues to explore CAS No. 300356-14-3, its potential extends beyond therapeutic applications. Material scientists are investigating its derivatives for use in specialty chemicals and advanced materials, particularly where chiral discrimination is required. This interdisciplinary interest reflects broader trends in convergence research, where chemical entities find applications across multiple scientific domains.

In conclusion, (R)-2-(3-Chloro-4-(methylsulfonyl)phenyl)-3-cyclopentylpropanoic acid represents a fascinating case study in modern medicinal chemistry. Its structural complexity, biological relevance, and synthetic challenges make it a compound of enduring interest to researchers across academia and industry. As investigation into its properties and applications continues, this molecule is poised to remain at the forefront of discussions about targeted drug delivery, chiral therapeutics, and sustainable pharmaceutical development.